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Compound of Interest

Compound Name: D-Camphor

Cat. No.: B3430136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D-Camphor in a

range of common organic solvents. The information contained herein is intended to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and formulation, where understanding the solubility characteristics of active pharmaceutical

ingredients and excipients is critical. This document presents quantitative solubility data,

detailed experimental protocols for solubility determination, and a visual representation of the

general experimental workflow.

Quantitative Solubility Data
The solubility of D-Camphor is a critical parameter for its application in various fields, including

pharmaceuticals, cosmetics, and chemical synthesis. The following tables summarize the

experimentally determined solubility of D-Camphor in several common organic solvents at

various temperatures. The data is presented in mole fraction (x), grams per 100 grams of

solvent ( g/100g ), and grams per 100 mL of solvent (g/100mL) to facilitate comparison and

application in different contexts.

Table 1: Solubility of D-Camphor in Selected Organic Solvents at Various Temperatures
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Solvent
Temperature
(K)

Mole Fraction
(x)

g/100g Solvent
g/100mL
Solvent

Acetone 296.65 0.298 78.83 62.20

303.15 0.345 98.44 77.67

313.15 0.423 132.84 104.81

323.15 0.512 182.26 143.80

333.15 0.615 258.42 204.00

343.15 0.738 403.84 318.84

348.85 0.811 557.77 440.38

Ethanol 296.65 0.231 54.99 43.39

303.15 0.269 67.12 53.05

313.15 0.334 89.92 71.04

323.15 0.412 120.73 95.36

333.15 0.505 167.31 132.16

343.15 0.618 247.92 195.80

348.85 0.690 319.49 252.32

p-Cymene 296.65 0.364 104.75 90.29

303.15 0.421 129.89 111.97

313.15 0.518 179.91 155.08

323.15 0.625 252.17 217.37

333.15 0.745 390.13 336.29

343.15 0.875 689.89 594.68

348.85 0.948 1198.56 1033.16

p-Xylene 296.65 0.355 99.85 86.17

303.15 0.411 123.63 106.44
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313.15 0.505 169.04 145.54

323.15 0.610 237.66 204.62

333.15 0.728 358.55 308.71

343.15 0.859 622.75 536.19

348.85 0.932 988.58 851.17

Data sourced from Chen, J., He, J., Li, N., Zheng, H., & Zhao, S. (2019). Determination and

Correlation of Solubility of Borneol, Camphor, and Isoborneol in Different Solvents. Journal of

Chemical & Engineering Data, 64(4), 1635-1643.

Table 2: Solubility of (1R)-(+)-Camphor in Additional Organic Solvents at 298.2 K and 313.2 K

Solvent Temperature (K) Mole Fraction (x)

Acetonitrile 298.2 0.284

313.2 0.380

1-Butanol 298.2 0.229

313.2 0.320

Ethyl Acetate 298.2 0.435

313.2 0.554

Hexane 298.2 0.169

313.2 0.258

R-(+)-Limonene 298.2 0.449

313.2 0.579

1,2-Propanediol 298.2 0.040

313.2 0.065
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Data sourced from Vilas-Boas, S. M., Cordova, I. W., Abranches, D. O., & Pinho, S. P. (2023).

Modeling the Solubility of Monoterpenoids with Hybrid and Predictive Thermodynamic Tools.

Industrial & Engineering Chemistry Research, 62(12), 5326–5335.

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in chemical and

pharmaceutical sciences. The following sections detail the methodologies for two common and

reliable methods for determining the solubility of a solid compound like D-Camphor in an

organic solvent.

Static Equilibrium (Shake-Flask) Method
The static equilibrium method, also known as the shake-flask method, is a widely used and

reliable technique for determining the equilibrium solubility of a solid in a liquid. The principle

involves creating a saturated solution by allowing excess solid to equilibrate with the solvent

over a sufficient period.

Materials and Apparatus:

D-Camphor (solid, high purity)

Organic solvent of interest (analytical grade)

Thermostatically controlled water bath or incubator with shaking capabilities

Glass vials or flasks with airtight seals

Analytical balance (accurate to ±0.1 mg)

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for concentration determination (e.g., UV-Vis spectrophotometer,

HPLC, or GC)

Procedure:
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Sample Preparation: Add an excess amount of D-Camphor to a known volume or mass of

the organic solvent in a glass vial or flask. The presence of undissolved solid is crucial to

ensure that a saturated solution is formed.

Equilibration: Seal the vials tightly and place them in a thermostatically controlled shaker

bath set to the desired temperature. The samples should be agitated continuously to

facilitate the dissolution process and reach equilibrium. The equilibration time can vary

depending on the solvent and temperature and should be determined experimentally

(typically 24-72 hours).

Phase Separation: Once equilibrium is reached, stop the agitation and allow the vials to

stand undisturbed in the constant temperature bath for a sufficient time (e.g., 2-4 hours) to

allow the excess solid to settle.

Sampling: Carefully withdraw a sample of the supernatant (the clear saturated solution)

using a syringe. To avoid drawing any solid particles, the syringe tip should be kept well

above the settled solid.

Filtration: Immediately filter the withdrawn sample through a syringe filter into a pre-weighed

container or volumetric flask. This step is critical to remove any fine, suspended solid

particles that could lead to an overestimation of the solubility.

Analysis: Determine the concentration of D-Camphor in the filtered saturated solution using

a pre-calibrated analytical method.

Gravimetric Analysis: A known mass or volume of the filtered solution is evaporated to

dryness in a pre-weighed container. The mass of the remaining D-Camphor is then

determined.

Spectroscopic/Chromatographic Analysis: The filtered solution is appropriately diluted, and

its concentration is measured using a suitable analytical instrument like a UV-Vis

spectrophotometer, HPLC, or GC. A calibration curve prepared with standard solutions of

D-Camphor in the same solvent is used for quantification.

Calculation: Calculate the solubility in the desired units (e.g., mole fraction, g/100g ,

g/100mL) based on the determined concentration and the known masses or volumes of the

solute and solvent.
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Gravimetric Method
The gravimetric method is a direct and straightforward technique for determining solubility,

particularly when the solute is non-volatile. It relies on the accurate weighing of the solute and

solvent in a saturated solution.

Materials and Apparatus:

D-Camphor (solid, high purity)

Organic solvent of interest (analytical grade)

Thermostatically controlled water bath or oven

Glass vials or flasks with airtight seals

Analytical balance (accurate to ±0.1 mg)

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of D-Camphor in the chosen

solvent at a specific temperature using the static equilibrium method described above (Steps

1-3).

Sampling and Weighing: Carefully transfer a known mass of the clear, saturated supernatant

into a pre-weighed, dry container (e.g., a glass vial or evaporating dish).

Solvent Evaporation: Place the container with the saturated solution in a drying oven at a

temperature sufficient to evaporate the solvent completely without causing sublimation or

degradation of the D-Camphor. The evaporation can also be carried out at room

temperature in a fume hood over a longer period.

Drying to Constant Weight: Once the solvent appears to be fully evaporated, place the

container in a desiccator to cool to room temperature. Weigh the container with the dried D-
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Camphor. Repeat the drying and weighing process until a constant mass is obtained,

indicating that all the solvent has been removed.

Calculation:

Mass of the saturated solution = (Mass of container + saturated solution) - (Mass of empty

container)

Mass of D-Camphor (solute) = (Mass of container + dried D-Camphor) - (Mass of empty

container)

Mass of solvent = Mass of the saturated solution - Mass of D-Camphor

Calculate the solubility in the desired units (e.g., g/100g of solvent).

Experimental Workflow Visualization
The following diagram illustrates the general logical workflow for determining the solubility

profile of a solid compound like D-Camphor in an organic solvent.
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Caption: General workflow for the experimental determination of D-Camphor solubility.
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To cite this document: BenchChem. [Solubility Profile of D-Camphor in Common Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3430136#solubility-profile-of-d-camphor-in-common-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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